Cas no 39617-08-8 (sodium 2-phenoxyisobutyrate)
sodium 2-phenoxyisobutyrate structure
Product Name:sodium 2-phenoxyisobutyrate
CAS No:39617-08-8
MF:C10H11NaO3
MW:202.182314157486
CID:924759
PubChem ID:23684560
Update Time:2025-04-19
sodium 2-phenoxyisobutyrate Chemical and Physical Properties
Names and Identifiers
-
- sodium 2-phenoxyisobutyrate
- sodium,2-methyl-2-phenoxypropanoate
- PROPANOIC ACID, 2-METHYL-2-PHENOXY-, SODIUM SALT
- SODIUM 2-METHYL-2-PHENOXYPROPANOATE
- 2-METHYL-2-PHENOXY-PROPANOIC ACID, SODIUM SALT
- HLM3B417FT
- AKOS025296165
- EINECS 254-545-6
- DTXSID90192726
- SCHEMBL7033474
- HGCUZGSFLPWWFT-UHFFFAOYSA-M
- UNII-HLM3B417FT
- NS00089620
- Q27279990
- PROPANOIC ACID, 2-METHYL-2-PHENOXY-, SODIUM SALT (1:1)
- sodium;2-methyl-2-phenoxypropanoate
- 39617-08-8
-
- Inchi: 1S/C10H12O3.Na/c1-10(2,9(11)12)13-8-6-4-3-5-7-8;/h3-7H,1-2H3,(H,11,12);/q;+1/p-1
- InChI Key: HGCUZGSFLPWWFT-UHFFFAOYSA-M
- SMILES: [Na+].O(C1C=CC=CC=1)C(C(=O)[O-])(C)C
Computed Properties
- Exact Mass: 202.06063
- Monoisotopic Mass: 202.06058849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.36
sodium 2-phenoxyisobutyrate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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